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‘ Compound of Interest
Compound Name: 5-Bromoindole-3-acetic acid
Cat. No.: B556509

The indole nucleus is a privileged scaffold in medicinal chemistry and chemical biology, forming the structural cornerstone of numerous natural produ
phytohormone indole-3-acetic acid (IAA).[1][2] Strategic modification of the indole ring can dramatically alter its physicochemical properties and enhal
modification in marine natural products, is a well-established strategy to increase potency and modulate pharmacokinetic properties.[3][4]

This guide provides a comprehensive technical exploration of 5-Bromoindole-3-acetic acid (5-Br-IAA), a halogenated derivative of the primary plant
role in plant biology to its emerging potential in oncology and antimicrobial applications. This document is designed to serve as a resource for researc
experimental protocols to facilitate further investigation.

Physicochemical Properties

A foundational understanding of the physicochemical properties of 5-Bromoindole-3-acetic acid is crucial for predicting its behavior in biological sys

Property Value

Molecular Formula C10HsBrNO2

Molecular Weight 254.08 g/mol

Appearance White to off-white solid

Melting Point 143-145 °C

Solubility Insoluble in water; Soluble in polar organic solvents like ethanol
Storage Store at < -15°C, protected from light

Core Biological Activities of 5-Bromoindole-3-acetic acid
Plant Growth Regulation: An Auxin Mimic

5-Bromoindole-3-acetic acid is structurally analogous to Indole-3-acetic acid (IAA), the most common and physiologically important auxin in plants.|
development, including cell division, elongation, and differentiation.[9][10]

Mechanism of Action: Like endogenous IAA, 5-Br-lIAA functions as a plant growth regulator. It promotes root development and enhances overall plant
signaling pathway, which this molecule co-opts, involves the perception of auxin by specific receptor proteins (like TIR1/AFB), leading to the degradat
(ARFs) to modulate the expression of auxin-responsive genes, ultimately driving physiological changes.[11]

Caption: Simplified auxin signaling pathway activated by 5-Br-1AA.

Anticancer and Cytotoxic Potential

Derivatives of 5-bromoindole have emerged as a promising class of anticancer agents, demonstrating efficacy against a range of human cancer cell |
increase the antiproliferative activities of certain indole compounds.[4]

A. Direct Cytotoxicity: Novel 5-bromoindole derivatives have shown potent antiproliferative activity against liver (HepG2), lung (A549), and breast (MC
inhibition of critical enzymes like Epidermal Growth Factor Receptor (EGFR) tyrosine kinase, which is a key regulator of cell proliferation.[12] Inhibitio
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B. Gene-Directed Enzyme Prodrug Therapy (GDEPT): A particularly innovative application of 5-Br-lIAA is in targeted cancer therapy. It can serve as a
This is achieved by using the enzyme horseradish peroxidase (HRP). In this GDEPT model, cancer cells are engineered to express HRP. When the
generating toxic radical species that induce cell death.[13][14] This targeted activation minimizes damage to healthy tissues. Studies have demonstra
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Caption: Workflow for Gene-Directed Enzyme Prodrug Therapy (GDEPT).

Table 2: Anticancer Activity of Selected 5-Bromoindole Derivatives

Compound Cancer Cell Line Activity (ICso)
Indolyl-1,3,4-thiadiazole with 5-bromo indolyl substituent PaCa2 (Pancreatic) 1.5uM
5-Bromo-7-azaindolin-2-one derivative HepG2 (Liver) 2.357 uM

Antimicrobial and Antifungal Activity

The indole scaffold is a key pharmacophore in the development of antimicrobial agents.[12] Recent research has highlighted the significant antifunga

Mechanism of Action: Studies have shown that the presence of bromine at the C-5 position dramatically enhances antifungal activity compared to the
effective against Monilinia fructicola and 13.8 times more effective against Botrytis cinerea than unsubstituted indole.[2] While the exact mechanism it
inhibiting mitochondrial complex Il (succinate dehydrogenase), a critical enzyme in fungal respiration.[2]

Table 3: In Vitro Antifungal Activity of 5-Bromoindole
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Compound Fungal Pathogen ECso (ug/mL)
Indole Monilinia fructicola 62.16 £1.15
5-Bromoindole Monilinia fructicola 7.91+0.11
Indole Botrytis cinerea 138.00 £ 1.01
5-Bromoindole Botrytis cinerea 10.00 £ 0.23

Experimental Protocols: Methodologies for Biological Evaluation

To ensure scientific integrity and reproducibility, detailed experimental methodologies are critical. The following protocols are standard, self-validating

Protocol 1: In Vitro Cytotoxicity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to measure the metabolic activity of cells
Objective: To determine the half-maximal inhibitory concentration (ICso) of 5-Bromoindole-3-acetic acid on a cancer cell line.

Materials:

» Cancer cell lines (e.g., HepG2, A549, MCF-7)

« Complete culture medium (e.g., DMEM with 10% FBS)

+ 5-Bromoindole-3-acetic acid (dissolved in DMSO to create a stock solution)

e MTT reagent (5 mg/mL in PBS)

e DMSO (cell culture grade)

« 96-well microtiter plates

« Multichannel pipette, incubator (37°C, 5% COz), microplate reader

Procedure:

» Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 pL of complete medium. Incubate for 24 hours to allo

« Compound Treatment: Prepare serial dilutions of the 5-Bromoindole-3-acetic acid stock solution in culture medium. Remove the old medium fron
with DMSO) and untreated control wells.

 Incubation: Incubate the plate for 48-72 hours at 37°C with 5% CO:-.

* MTT Addition: Add 20 pL of MTT reagent to each well and incubate for an additional 4 hours. During this time, viable cells with active mitochondrial
« Formazan Solubilization: Carefully remove the medium and add 150 pL of DMSO to each well to dissolve the formazan crystals.

« Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

* Analysis: Calculate the percentage of cell viability for each concentration relative to the control. Plot the viability against the log of the compound cc

Protocol 2: In Vitro Antifungal Assay (Mycelial Growth Inhibition)

This protocol determines the effective concentration of a compound required to inhibit 50% of fungal mycelial growth (ECso).[2]
Objective: To quantify the antifungal activity of 5-Bromoindole-3-acetic acid against flamentous fungi.

Materials:
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» Fungal strains (e.g., Monilinia fructicola, Botrytis cinerea)

« Potato Dextrose Agar (PDA) medium

« 5-Bromoindole-3-acetic acid (dissolved in a suitable solvent like acetone or DMSO)

» Sterile petri dishes (90 mm)

« Sterile cork borer (5 mm diameter)

¢ Incubator

Procedure:

+ Media Preparation: Prepare PDA medium and autoclave. Allow it to cool to approximately 50-55°C.

« Compound Incorporation: Add appropriate volumes of the 5-Bromoindole-3-acetic acid stock solution to the molten PDA to achieve a range of fin
the amended media into sterile petri dishes and allow them to solidify.

« Fungal Inoculation: Using a sterile cork borer, take a 5 mm mycelial plug from the edge of an actively growing fungal culture. Place the plug, myceli

Incubation: Seal the plates with parafilm and incubate them in the dark at the optimal growth temperature for the fungus (e.g., 25°C) until the myce

» Data Collection: Measure the diameter of the fungal colony in two perpendicular directions for each plate.

Analysis: Calculate the percentage of mycelial growth inhibition for each concentration using the formula: Inhibition (%) = [(DC - DT) / DC] * 100, w
treated colony. Determine the ECso value by plotting the inhibition percentage against the log of the compound concentration.
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Caption: Conceptual workflow for the synthesis of 5-Br-lIAA.

Conclusion and Future Directions
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5-Bromoindole-3-acetic acid is a versatile molecule with a spectrum of biological activities that extend far beyond its role as a synthetic auxin. The ¢
therapeutic potential, particularly in oncology and as an antifungal agent.[2][12] Its utility as a prodrug in GDEPT represents a sophisticated and prom

Future research should focus on elucidating the precise molecular targets responsible for its anticancer and antifungal effects. Further investigation ir
the development of even more potent and selective therapeutic agents. The self-validating protocols provided herein offer a robust framework for rest
Bromoindole-3-acetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

regarding the fitness of this product for every specific experimental setup.
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in Address:
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